Cas no 2248309-21-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate
• CAS No: 2248309-21-7
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 5891802
• PubChem ID: 165726126
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248309-21-7
• EN300-6513340
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate

• Inchi： 1S/C13H12N2O5/c1-8(16)14(2)7-11(17)20-15-12(18)9-5-3-4-6-10(9)13(15)19/h3-6H,7H2,1-2H3
• InChI Key： FDADEXZDBHAKAL-UHFFFAOYSA-N
• SMILES： O(C(CN(C(C)=O)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 276.07462149g/mol
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate (CAS No: 2248309-21-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate, identified by its CAS number 2248309-21-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The molecule’s core structure, featuring an isoindole scaffold and a dioxo group, contributes to its distinct reactivity and biological profile, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The 1,3-dioxo moiety within this compound introduces a region of high electrophilicity, which can be exploited for various chemical transformations. This feature is particularly relevant in the synthesis of more complex molecules, where such intermediates serve as key building blocks. The presence of the 2-(N-methylacetamido)acetate group further enhances the compound’s versatility, enabling modifications that could lead to improved pharmacokinetic properties.

In the context of modern drug discovery, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate are often investigated for their potential as scaffolds for enzyme inhibition. The dioxo group and the amide functionality are known to interact favorably with biological targets, particularly enzymes involved in metabolic pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain proteases, which are implicated in various diseases. Such findings underscore the importance of exploring structurally diverse molecules in the quest for new therapeutics.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the isoindole core, followed by functionalization at the 2-position with the dioxo group. The introduction of the 2-(N-methylacetamido)acetate moiety typically occurs via nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. Advances in catalytic methods have enabled more efficient production of these derivatives, reducing both reaction times and waste generation.

From a biological perspective, the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate are diverse. The compound’s ability to modulate enzyme activity makes it a promising candidate for treating conditions such as inflammation and neurodegeneration. Additionally, its structural motif is reminiscent of natural products known for their bioactivity, suggesting that further derivatization could yield compounds with enhanced therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists are essential to fully realize this potential.

The latest research in medicinal chemistry emphasizes the need for innovative molecular architectures to overcome resistance mechanisms and improve drug delivery. The unique combination of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate positions it as a versatile tool for exploring new chemical space. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and identify novel analogs with optimized properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(N-methylacetamido)acetate (CAS No: 2248309-21-7) represents a compelling subject of study in pharmaceutical chemistry. Its distinctive structural features and potential biological activities make it a valuable asset in ongoing drug development efforts. As research progresses, this compound is expected to contribute significantly to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.